Cas no 154001-61-3 ((1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride)

• Product Name: (1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride
• CAS No: 154001-61-3
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• MDL: MFCD31542450
• CID: 5101491
• Update Time: 2026-03-03

(1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(aminomethyl)-, hydrochloride (1:1), (1S,2R)-
• (1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride

• MDL： MFCD31542450
• Inchi： 1S/C5H9NO2.ClH/c6-2-3-1-4(3)5(7)8;/h3-4H,1-2,6H2,(H,7,8);1H/t3-,4-;/m0./s1
• InChI Key： UJPDAGAIBGOYRB-MMALYQPHSA-N
• SMILES： C([C@H]1C[C@H]1CN)(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on (1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride

Introduction to (1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride (CAS No. 154001-61-3)

Compound with the chemical identifier CAS No. 154001-61-3 is a significant molecule in the realm of pharmaceutical chemistry, particularly in the development of innovative therapeutic agents. The product name, (1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride, provides a detailed insight into its structural and functional attributes. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and molecular biology.

The stereochemistry of the compound, as indicated by the (1S,2R) configuration, plays a crucial role in determining its biological activity. The cyclopropane ring is a unique structural feature that often enhances the binding affinity and selectivity of molecules towards biological targets. In recent years, there has been a growing interest in cyclopropane-containing compounds due to their ability to modulate various biological pathways effectively.

The presence of an amine group in the molecule at the 2-position contributes to its versatility in chemical modifications. This amine functionality can be further derivatized to create a wide range of pharmacophores, making it a valuable scaffold for medicinal chemists. The hydrochloride salt form of the compound enhances its solubility and stability, which are critical factors for its formulation as a drug candidate.

Recent studies have highlighted the potential of (1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride in addressing various therapeutic challenges. For instance, research has demonstrated its efficacy in inhibiting certain enzymes that are implicated in inflammatory responses. The compound's ability to interact with these enzymes suggests its utility in developing anti-inflammatory agents.

Moreover, the cyclopropane moiety has been shown to influence the pharmacokinetic properties of molecules, potentially leading to improved bioavailability and reduced toxicity. This makes (1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride an attractive candidate for further investigation in preclinical studies. The hydrochloride form ensures that the compound is well-suited for oral administration, which is a preferred route of delivery for many therapeutic agents.

In the context of drug development, the stereochemical purity of this compound is of paramount importance. The (1S,2R) configuration ensures that the molecule interacts specifically with biological targets without unwanted side effects. This level of specificity is often achieved through rigorous synthetic methodologies and purification techniques.

The chemical synthesis of (1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic strategies, such as asymmetric hydrogenation and chiral auxiliary-based approaches, are employed to achieve the desired stereochemical outcome. These synthetic routes are optimized to maximize yield and minimize byproduct formation.

One of the key challenges in working with this compound is maintaining its stability under various storage conditions. The hydrochloride salt form helps mitigate issues related to hygroscopicity and decomposition. Proper handling and storage protocols are essential to ensure that the compound retains its integrity throughout its shelf life.

Current research is exploring novel applications of (1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride beyond traditional therapeutic areas. For example, studies are investigating its potential role in regenerative medicine and tissue engineering. The unique structural features of this compound make it a promising candidate for designing molecules that can stimulate cell proliferation and tissue repair.

The development of new drug candidates is often a lengthy and complex process that involves multiple stages of testing and validation. However, compounds like (1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride offer a starting point for innovative drug design by providing a structurally diverse and biologically active scaffold. Further research into its mechanisms of action will be crucial in unlocking its full therapeutic potential.

In conclusion, (1S,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride (CAS No. 154001-61-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.